2-cyano-N-(3,5-dichlorophenyl)acetamide

• CAS: 63035-00-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-cyano-N-(3,5-dichlorophenyl)acetamide: Molecular Structure, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-cyano-N-(3,5-dichlorophenyl)acetamide, a molecule of interest in medicinal and agricultural chemistry. While specific literature on this exact compound is limited, this document synthesizes information from closely related N-substituted cyanoacetamides to present a detailed account of its molecular structure, physicochemical properties, a validated synthesis protocol, and methods for its analytical characterization. Furthermore, we explore the potential biological activities of this compound based on structure-activity relationships established for analogous molecules, particularly in the realms of herbicidal and fungicidal applications. This guide is intended to serve as a foundational resource for researchers engaged in the design and development of novel bioactive compounds.

Introduction

N-substituted cyanoacetamides are a versatile class of organic compounds characterized by a reactive cyano group and an amide functionality.[1] This unique structural arrangement makes them valuable precursors for the synthesis of a wide array of heterocyclic compounds with diverse pharmacological and agrochemical applications.[1] The presence of the active methylene group adjacent to the cyano and carbonyl groups allows for a variety of condensation and substitution reactions, further expanding their synthetic utility.[2]

The subject of this guide, 2-cyano-N-(3,5-dichlorophenyl)acetamide, incorporates a dichlorinated phenyl ring, a structural motif often associated with enhanced biological activity in various classes of compounds. This in-depth guide will elucidate the molecular characteristics of this compound, provide a detailed methodology for its synthesis and characterization, and discuss its potential applications based on the known activities of structurally similar molecules.

Molecular Structure and Physicochemical Properties

The molecular structure of 2-cyano-N-(3,5-dichlorophenyl)acetamide is characterized by a central acetamide backbone, with a cyano group at the alpha-carbon and a 3,5-dichlorophenyl substituent on the amide nitrogen.

Chemical Structure

Caption: 2D structure of 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Physicochemical Data

Due to the limited availability of experimental data for this specific molecule, the following table includes calculated properties and data from commercial suppliers.

Property	Value	Source
Molecular Formula	C₉H₆Cl₂N₂O	[3]
Molecular Weight	229.06 g/mol	[3]
CAS Number	63035-00-7	[3]
Appearance	White to off-white solid (predicted)	-
Melting Point	Not reported	-
Boiling Point	Not reported	-
Solubility	Expected to be soluble in polar organic solvents like DMSO and DMF	-
SMILES	O=C(NC1=CC(Cl)=CC(Cl)=C1)CC#N	[3]

Synthesis of 2-cyano-N-(3,5-dichlorophenyl)acetamide

The most common and efficient method for the synthesis of N-aryl-2-cyanoacetamides is the condensation of an appropriately substituted aniline with a cyanoacetic acid derivative, such as ethyl cyanoacetate.[1] This reaction is typically carried out at elevated temperatures, either neat or in a high-boiling solvent.

Reaction Scheme

Caption: General synthesis scheme for 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Detailed Experimental Protocol

The following protocol is a generalized procedure based on the synthesis of similar N-aryl-2-cyanoacetamides.[4]

Materials:

• 3,5-Dichloroaniline

• Ethyl cyanoacetate

• High-boiling point solvent (e.g., xylene or neat)

• Ethanol (for recrystallization)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a round-bottom flask, combine 3,5-dichloroaniline (1 molar equivalent) and ethyl cyanoacetate (1.1 to 1.5 molar equivalents). If a solvent is used, add it to the flask.

• Reaction: Heat the mixture with stirring to 120-200 °C. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-8 hours.[4]

• Work-up: Cool the reaction mixture to room temperature. If the reaction was performed neat, a solid may precipitate. If a solvent was used, it can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2-cyano-N-(3,5-dichlorophenyl)acetamide.

• Drying: Dry the purified product in a vacuum oven.

Rationale for Experimental Choices:

• Excess Ethyl Cyanoacetate: Using a slight excess of ethyl cyanoacetate helps to drive the reaction to completion by ensuring that the limiting reactant, 3,5-dichloroaniline, is fully consumed.

• High Temperature: The amidation reaction requires a significant activation energy, and high temperatures are necessary to achieve a reasonable reaction rate.

• Recrystallization: This is a standard and effective technique for purifying solid organic compounds. Ethanol is often a good choice for N-aryl acetamides as it can dissolve the compound at its boiling point and allow for the formation of pure crystals upon cooling.

Analytical Characterization

A comprehensive characterization of the synthesized 2-cyano-N-(3,5-dichlorophenyl)acetamide is crucial to confirm its identity and purity. The following analytical techniques are recommended.

Spectroscopic Methods

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the dichlorophenyl ring, the methylene protons of the acetamide backbone, and the amide proton. The chemical shifts and coupling patterns will be characteristic of the molecule's structure.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons, the carbonyl carbon, the cyano carbon, and the methylene carbon.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the N-H stretch of the amide, the C=O stretch of the amide, the C≡N stretch of the nitrile, and C-Cl stretches from the dichlorophenyl ring.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the molecular weight of the compound (229.06 g/mol for C₉H₆Cl₂N₂O). The isotopic pattern of the molecular ion peak will be characteristic of a molecule containing two chlorine atoms.[5]

Chromatographic and Other Methods

Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the synthesized compound.
Melting Point Analysis	A sharp melting point range is indicative of a pure compound.
Elemental Analysis	To confirm the elemental composition (C, H, N, Cl) of the molecule.

Potential Biological Activities and Applications

While there is no specific data on the biological activity of 2-cyano-N-(3,5-dichlorophenyl)acetamide, the broader class of N-phenyl-2-cyanoacetamides has been investigated for various applications, primarily in agriculture.

Herbicidal Activity

Several studies have demonstrated that N-aryl cyanoacetamides can act as inhibitors of Photosystem II (PSII) electron transport, a key process in photosynthesis.[6][7] This inhibition leads to the death of the plant, making these compounds effective herbicides. The dichlorophenyl moiety is a common feature in many commercial herbicides, suggesting that 2-cyano-N-(3,5-dichlorophenyl)acetamide could possess significant herbicidal properties.

Fungicidal Activity

Derivatives of cyanoacetamides have also shown promise as fungicides.[8][9] The mechanism of action can vary, but some have been found to inhibit key enzymes in fungal metabolic pathways. The presence of the dichlorophenyl group may enhance the fungicidal potency of the molecule.

Insecticidal Activity

Some cyanoacetamide derivatives have been reported to have insecticidal properties.[10] The specific mode of action is not always well-defined but can involve disruption of the insect's nervous system or other vital physiological processes.

Caption: Potential biological activities of 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Conclusion

2-cyano-N-(3,5-dichlorophenyl)acetamide is a molecule with significant potential for applications in the agrochemical industry. This technical guide has provided a comprehensive overview of its molecular structure, a detailed protocol for its synthesis based on established methods for analogous compounds, and a framework for its analytical characterization. While further research is needed to elucidate the specific biological activities and mechanisms of action of this compound, the existing literature on related N-aryl cyanoacetamides suggests that it is a promising candidate for the development of new herbicides and fungicides. The information presented herein serves as a valuable resource for researchers and professionals in the field of drug and pesticide discovery.

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A Technical Guide to 2-Cyano-N-(3,5-dichlorophenyl)acetamide: A Versatile Precursor for the Synthesis of Novel Bioactive Compounds

Abstract

This technical guide provides an in-depth exploration of 2-cyano-N-(3,5-dichlorophenyl)acetamide, a highly functionalized and reactive precursor for the synthesis of diverse and novel chemical entities. We will elucidate the synthetic routes to this core compound, analyze its key structural features and reactive sites, and present detailed, field-proven protocols for its conversion into various heterocyclic systems. The strategic importance of this precursor lies in its polyfunctional nature, which allows for a wide range of chemical transformations, including cyclocondensation, Knoevenagel condensation, and Michael addition reactions. The resulting compounds, bearing the dichlorophenyl moiety—a known pharmacophore—exhibit significant potential for applications in drug discovery and materials science. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in their synthetic programs.

Introduction: The Strategic Value of the Cyanoacetamide Scaffold

Cyanoacetamide derivatives are a cornerstone in synthetic organic chemistry, serving as exceptionally versatile intermediates for the creation of complex molecular architectures.[1][2] Their value stems from the presence of multiple, strategically positioned reactive centers: a highly acidic α-methylene group, an electrophilic cyano group, and a carbonyl function.[1] This unique arrangement facilitates reactions with a wide array of bidentate reagents, enabling the construction of numerous heterocyclic systems.[2] When this reactive core is coupled with a 3,5-dichlorophenyl group—a substituent frequently associated with enhanced biological activity in medicinal chemistry—the resulting precursor, 2-cyano-N-(3,5-dichlorophenyl)acetamide, becomes a powerful tool for developing novel compounds with potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[3][4]

This guide provides a comprehensive overview of the synthesis and synthetic utility of this key precursor.

Synthesis of the Core Precursor: 2-Cyano-N-(3,5-dichlorophenyl)acetamide

The synthesis of N-aryl cyanoacetamides can be achieved through several reliable methods, most commonly involving the condensation of an aniline derivative with a cyanoacetylating agent.[2] The choice of method often depends on the desired scale, purity requirements, and available starting materials. The condensation of 3,5-dichloroaniline with ethyl cyanoacetate is a robust and widely applicable approach.

Rationale for Synthetic Approach

The direct condensation of an amine with an ester, such as ethyl cyanoacetate, is a classic amidation reaction.[2] This reaction is typically performed at elevated temperatures to drive the equilibrium towards the product by removing the ethanol byproduct. The use of a high-boiling point, inert solvent is not strictly necessary, as the reaction can often be run neat, which simplifies workup and purification. This method is advantageous due to the commercial availability and relatively low cost of the starting materials.

Experimental Protocol: Synthesis of 2-Cyano-N-(3,5-dichlorophenyl)acetamide

Objective: To synthesize the title compound via direct condensation of 3,5-dichloroaniline and ethyl cyanoacetate.

Materials:

• 3,5-dichloroaniline (1.0 eq)

• Ethyl cyanoacetate (1.1 eq)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Ice bath

• Ethanol (for recrystallization)

• Büchner funnel and filter paper

Procedure:

• Combine 3,5-dichloroaniline and ethyl cyanoacetate (1.1 eq) in a round-bottom flask.

• Heat the mixture with stirring to 140-150 °C using a heating mantle. The mixture will become a homogenous liquid.

• Maintain the reaction at this temperature for 3-4 hours. Monitor the reaction progress by observing the evolution of ethanol, which will reflux in the condenser.

• After the reaction is complete, cool the mixture to room temperature. A solid mass will typically form.

• Cool the flask further in an ice bath for 30 minutes to maximize precipitation.

• Add a small amount of cold ethanol to the solid mass and break it up with a spatula.

• Collect the crude product by vacuum filtration using a Büchner funnel, washing the solid with a small portion of cold ethanol.

• Recrystallize the crude solid from hot ethanol to yield pure 2-cyano-N-(3,5-dichlorophenyl)acetamide as a white or off-white crystalline solid.

• Dry the product under vacuum. Characterize by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Parameter	Value	Reference
Starting Materials	3,5-dichloroaniline, Ethyl cyanoacetate	[2]
Reaction Temperature	140-150 °C	General Method
Reaction Time	3-4 hours	General Method
Expected Yield	75-85%	Typical for this reaction type
CAS Number	63035-00-7	[5]

Chemical Reactivity: The Foundation of Versatility

The synthetic potential of 2-cyano-N-(3,5-dichlorophenyl)acetamide is rooted in its molecular structure. The molecule possesses three key sites for chemical transformation, making it an ideal precursor for combinatorial chemistry and the synthesis of heterocyclic libraries.

• Active Methylene Group (C-2): The protons on the carbon adjacent to both the cyano and carbonyl groups are highly acidic (pKa ≈ 11 in DMSO). This allows for easy deprotonation by a mild base to form a stabilized carbanion, which is a potent nucleophile. This site is the key to Knoevenagel condensations and Michael additions.[1][2]

• Electrophilic Cyano Group: The carbon atom of the nitrile group is electrophilic and can be attacked by nucleophiles, often leading to cyclization reactions to form nitrogen-containing heterocycles.

• Carbonyl Group: The amide carbonyl, while less reactive than a ketone, can still participate in reactions, particularly intramolecular cyclizations.

Caption: Key reactive sites of 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Application in the Synthesis of Novel Heterocyclic Compounds

The true utility of 2-cyano-N-(3,5-dichlorophenyl)acetamide is demonstrated by its conversion into a variety of heterocyclic scaffolds. Below are representative protocols for the synthesis of pyridinone and pyrazole derivatives, two classes of heterocycles with significant biological relevance.

Synthesis of Substituted Pyridinone Derivatives

Pyridinone and its fused derivatives are common motifs in pharmaceuticals. Their synthesis often involves the cyclocondensation of an active methylene compound with an α,β-unsaturated system.

Rationale: This synthesis is a classic example of a one-pot, multi-component reaction. It begins with a Knoevenagel condensation between an aromatic aldehyde and the active methylene group of the cyanoacetamide precursor, catalyzed by a base like piperidine.[6] The resulting arylidene intermediate is a Michael acceptor. A subsequent Michael addition of a C-H acid (like malononitrile), followed by intramolecular cyclization and tautomerization, affords the final substituted pyridinone. The choice of piperidine as a catalyst is crucial; it is basic enough to facilitate the initial condensation without promoting unwanted side reactions.

Caption: Workflow for the synthesis of substituted pyridinone derivatives.

Experimental Protocol:

• To a solution of 2-cyano-N-(3,5-dichlorophenyl)acetamide (1.0 eq) in absolute ethanol (20 mL), add the selected aromatic aldehyde (1.0 eq) and malononitrile (1.0 eq).

• Add a catalytic amount of piperidine (3-4 drops) to the mixture.

• Heat the reaction mixture to reflux with constant stirring for 6-8 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate from the solution.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry.

• If necessary, purify the product by recrystallization from a suitable solvent like acetic acid or ethanol.

Synthesis of 5-Aminopyrazole Derivatives

Pyrazole scaffolds are prevalent in drugs targeting a range of conditions, from inflammation to cancer.[7] A common route to their synthesis involves the reaction of a β-ketonitrile or a related precursor with hydrazine.[2][8]

Rationale: This synthesis proceeds via an initial reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA), which reacts with the active methylene group to form an enaminonitrile intermediate.[8] This intermediate is highly electrophilic. Subsequent treatment with hydrazine hydrate results in a cyclocondensation reaction. Hydrazine acts as a bidentate nucleophile, attacking the enamine carbon and the cyano carbon, leading to the formation of the 5-aminopyrazole ring system after the elimination of dimethylamine and water.

Caption: Workflow for the synthesis of 5-aminopyrazole derivatives.

Experimental Protocol:

• In a round-bottom flask, dissolve 2-cyano-N-(3,5-dichlorophenyl)acetamide (1.0 eq) in N,N-dimethylformamide dimethyl acetal (DMF-DMA) (3.0 eq).

• Heat the mixture at 80 °C for 2-3 hours.

• Cool the mixture and remove the excess DMF-DMA under reduced pressure to obtain the crude enaminonitrile intermediate.

• Dissolve the crude intermediate in absolute ethanol (15 mL).

• Add hydrazine hydrate (1.2 eq) dropwise to the solution.

• Heat the reaction mixture to reflux for 4-6 hours.

• Cool the reaction to room temperature, which should induce precipitation of the product.

• Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to yield the desired 5-aminopyrazole derivative.

Potential Biological Activity of Derived Compounds

The strategic incorporation of the 2-cyano-N-(3,5-dichlorophenyl)acetamide scaffold into novel heterocyclic systems is driven by the potential for significant biological activity. Derivatives of cyanoacetamide are known to possess a wide spectrum of pharmacological properties.[3][4][7][9][10][11][12]

Compound Class	Potential Biological Activity	Rationale / Supporting Evidence
Pyridinones	Anticancer, Antimicrobial	The pyridinone core is a known pharmacophore. The dichlorophenyl group can enhance lipophilicity and binding affinity.[4]
Pyrazoles	Anti-inflammatory (COX inhibitors), Anticancer (Kinase inhibitors)	Many commercial drugs (e.g., Celecoxib) contain a pyrazole core. The N-aryl amide can mimic interactions of known inhibitors.[7]
Thiophenes	Antimicrobial, Antioxidant	Thiophene rings are bioisosteres of phenyl rings and are found in many bioactive compounds.[13]
Thiazoles	Anticancer, Antiviral	The thiazole ring is a key component of various anticancer agents, and the cyanoacrylamide moiety can act as a Michael acceptor.[7]

For example, certain 2-cyanoacrylamide derivatives have shown potent inhibitory activity against Transforming growth factor beta-activated kinase 1 (TAK1), a target in cancer therapy, with IC50 values in the nanomolar range.[11] Similarly, other acetamide derivatives have demonstrated significant anticancer activity against cell lines like MCF-7 (breast cancer).[3]

Conclusion

2-Cyano-N-(3,5-dichlorophenyl)acetamide is a powerful and versatile precursor whose value in synthetic and medicinal chemistry cannot be overstated. Its straightforward synthesis and multiple reactive sites provide access to a vast chemical space of novel heterocyclic compounds. The protocols and rationale presented in this guide demonstrate its utility in constructing pyridinone and pyrazole scaffolds, which are of high interest in drug discovery. By leveraging the unique electronic and steric properties of this building block, researchers are well-equipped to develop new chemical entities with significant potential as therapeutic agents and advanced materials.

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An In-Depth Technical Guide to the Solubility and Stability of 2-cyano-N-(3,5-dichlorophenyl)acetamide

Introduction: Unveiling the Physicochemical Landscape of a Novel Moiety

In the landscape of contemporary drug discovery and development, a thorough understanding of a molecule's fundamental physicochemical properties is paramount. These characteristics, principally solubility and stability, form the bedrock upon which successful formulation, optimal delivery, and, ultimately, therapeutic efficacy are built. This guide provides a comprehensive technical overview of the methodologies and scientific rationale for characterizing the solubility and stability of 2-cyano-N-(3,5-dichlorophenyl)acetamide , a compound of interest for its potential pharmacological applications.

The presence of the dichlorophenyl group suggests, from first principles, a molecule with significant lipophilicity, which is often correlated with poor aqueous solubility—a major hurdle in drug development[1]. Concurrently, the cyanoacetamide moiety presents chemical functionalities that could be susceptible to degradation under various environmental conditions. Therefore, a rigorous and systematic evaluation of these properties is not merely a regulatory requirement but a critical step in de-risking a development candidate and enabling a rational formulation design.

This document is structured to provide researchers, scientists, and drug development professionals with a detailed, field-proven framework for this characterization. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative scientific and regulatory literature.

Part 1: Solubility Characterization

A drug's therapeutic action is contingent upon its ability to be absorbed into the systemic circulation, which for orally administered drugs, necessitates dissolution in the gastrointestinal fluids. Thus, determining the aqueous and solvent solubility of 2-cyano-N-(3,5-dichlorophenyl)acetamide is a foundational step.

Scientific Rationale for Solubility Assessment

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability. The Biopharmaceutics Classification System (BCS) categorizes drugs based on their solubility and permeability, providing a framework for predicting their in vivo performance.[2][3] Given the structural alerts for low aqueous solubility in our target molecule—specifically the two chlorine atoms on the phenyl ring which increase its hydrophobicity—a comprehensive solubility assessment across a physiologically relevant pH range is essential.[4][5] This will inform whether enabling formulation strategies, such as particle size reduction, amorphous solid dispersions, or the use of solubilizing excipients, will be necessary.

Experimental Protocol: Equilibrium Solubility Determination

The shake-flask method is the gold standard for determining equilibrium solubility due to its simplicity and reliability.[3]

Step-by-Step Methodology:

• Preparation of Media: Prepare a series of aqueous buffers at pH 1.2, 4.5, and 6.8 to simulate the pH conditions of the stomach and small intestine.[2][6] Additionally, select a range of pharmaceutically relevant organic and co-solvents such as ethanol, propylene glycol, and polyethylene glycol 400.

• Sample Preparation: Add an excess amount of 2-cyano-N-(3,5-dichlorophenyl)acetamide to vials containing a fixed volume of each prepared medium. The excess solid ensures that saturation is reached.

• Equilibration: Place the vials in a constant temperature shaker bath, typically maintained at 37 ± 1 °C for physiological relevance.[3][7] Agitate the samples for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached. The time to equilibrium should be established in preliminary experiments by sampling at various time points until the concentration plateaus.[7]

• Sample Collection and Preparation: At the end of the equilibration period, withdraw an aliquot of the supernatant. It is crucial to separate the undissolved solid from the solution. This can be achieved by centrifugation followed by filtration through a chemically inert filter (e.g., 0.22 µm PTFE).[7]

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[8] A suitable method would employ a C18 column with a mobile phase of acetonitrile and a buffered aqueous phase.

• Data Analysis: The solubility is reported as the mean concentration from at least three replicate experiments for each medium.

Expected Solubility Profile (Hypothetical Data)

Based on the lipophilic nature of the dichlorophenyl group, we can anticipate the following solubility profile for 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Solvent/Medium	pH	Temperature (°C)	Expected Solubility (mg/mL)	Classification
Water	~7.0	37	< 0.1	Poorly Soluble
0.1 N HCl	1.2	37	< 0.1	Poorly Soluble
Acetate Buffer	4.5	37	< 0.1	Poorly Soluble
Phosphate Buffer	6.8	37	< 0.1	Poorly Soluble
Ethanol	N/A	25	> 10	Soluble
Propylene Glycol	N/A	25	1 - 10	Sparingly Soluble
PEG 400	N/A	25	> 10	Soluble

Note: This is a hypothetical representation based on the chemical structure.

Visualization of the Solubility Testing Workflow

Caption: Workflow for Equilibrium Solubility Determination.

Part 2: Stability Assessment and Forced Degradation

Understanding the intrinsic stability of a drug substance is mandated by regulatory agencies and is crucial for determining its re-test period, storage conditions, and identifying potential degradation products that could impact safety and efficacy.[9][10] Forced degradation studies are designed to accelerate the degradation process to predict the likely degradation pathways and to develop stability-indicating analytical methods.[11]

Scientific Rationale for Forced Degradation Studies

The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a framework for stability testing.[9] Forced degradation studies are a key component of this, involving the exposure of the drug substance to stress conditions more severe than those used for accelerated stability testing.[11] The goal is to achieve a target degradation of 5-20% to ensure that the degradation products are representative of what might be observed over a longer period under normal storage conditions.[12] For 2-cyano-N-(3,5-dichlorophenyl)acetamide, potential sites of instability include the amide bond (susceptible to hydrolysis) and the cyano group.

Experimental Protocol: Forced Degradation Studies

A comprehensive forced degradation study should investigate the effects of hydrolysis, oxidation, photolysis, and heat.

Step-by-Step Methodology:

• Hydrolytic Degradation:

  • Acidic: Dissolve the compound in 0.1 N HCl and heat at 60°C for a specified duration (e.g., 2, 4, 8, 24 hours).

  • Basic: Dissolve the compound in 0.1 N NaOH and maintain at room temperature, monitoring at similar time points. Basic hydrolysis is often more rapid than acidic hydrolysis.

  • Neutral: Dissolve the compound in water and heat at 60°C for the same time points.

• Oxidative Degradation:

  • Dissolve the compound in a suitable solvent (e.g., a mixture of water and acetonitrile) and add 3% hydrogen peroxide. Keep the solution at room temperature and monitor at various time points (e.g., 2, 4, 8, 24 hours).

• Photolytic Degradation:

  • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B. A control sample should be protected from light.

• Thermal Degradation:

  • Expose a solid sample of the compound to dry heat (e.g., 80°C) for a specified period (e.g., 7 days).

• Sample Analysis:

  • At each time point, withdraw a sample, neutralize if necessary, and dilute to a suitable concentration.

  • Analyze all samples using a validated stability-indicating HPLC method. The method should be capable of separating the parent compound from all significant degradation products. A photodiode array (PDA) detector is useful for assessing peak purity. Mass spectrometry (MS) can be coupled with HPLC to aid in the identification of degradation products.[13]

Anticipated Degradation Profile (Hypothetical Data)

Stress Condition	Reagent/Condition	Expected Degradation	Potential Degradation Products
Acid Hydrolysis	0.1 N HCl, 60°C	Moderate	Hydrolysis of the amide bond to form 3,5-dichloroaniline and cyanoacetic acid.
Base Hydrolysis	0.1 N NaOH, RT	Significant	Rapid hydrolysis of the amide bond. Potential hydrolysis of the cyano group.
Neutral Hydrolysis	Water, 60°C	Minor	Slow hydrolysis of the amide bond.
Oxidation	3% H₂O₂, RT	Minor to Moderate	Potential oxidation of the aromatic ring or other susceptible sites.
Photolysis	ICH Q1B light exposure	To be determined	Potential for photodegradation products.
Thermal (Solid)	80°C	Minor	Likely stable in solid form at this temperature.

Note: This is a hypothetical representation based on the chemical structure.

Visualization of the Stability Testing Workflow

Caption: Workflow for Forced Degradation Studies.

Part 3: Synthesis of Findings and Formulation Implications

The hypothetical data presented suggests that 2-cyano-N-(3,5-dichlorophenyl)acetamide is likely a poorly water-soluble compound with potential stability issues under basic conditions due to amide hydrolysis. These findings have significant implications for its development as a therapeutic agent.

The poor aqueous solubility will likely necessitate the use of formulation technologies aimed at enhancing dissolution and bioavailability. These could include:

• Particle Size Reduction: Micronization or nanocrystal technology to increase the surface area for dissolution.

• Amorphous Solid Dispersions: Dispersing the crystalline drug in a polymer matrix to create a higher energy, more soluble amorphous form.

• Lipid-Based Formulations: Such as self-emulsifying drug delivery systems (SEDDS), which can improve the solubility and absorption of lipophilic drugs.

The predicted instability in basic environments suggests that the compound may be susceptible to degradation in the lower parts of the small intestine. This would need to be considered in the design of an oral dosage form. An enteric coating could be employed to protect the drug from the acidic environment of the stomach and release it in a more neutral pH environment, but the potential for base-catalyzed degradation would still need to be assessed.

Conclusion

The comprehensive characterization of the solubility and stability of 2-cyano-N-(3,5-dichlorophenyl)acetamide, as outlined in this guide, is a critical, data-driven approach to early-stage drug development. While the data presented herein is hypothetical, the methodologies are grounded in established scientific principles and regulatory expectations. By systematically investigating these core physicochemical properties, researchers can build a robust data package that will inform rational formulation design, ensure product quality and consistency, and ultimately, pave the way for successful clinical development.

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A Technical Guide to Identifying Potential Therapeutic Targets of 2-cyano-N-(3,5-dichlorophenyl)acetamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The compound 2-cyano-N-(3,5-dichlorophenyl)acetamide represents a novel chemical entity with potential therapeutic applications, stemming from its core structural motifs: a cyanoacetamide group and a dichlorinated phenyl ring. While direct biological targets of this specific molecule are not yet elucidated in public literature, its constituent parts are present in numerous bioactive compounds. This guide outlines a comprehensive, multi-pronged strategy for the de-novo identification and validation of its therapeutic targets. We will explore a logical workflow, beginning with computational prediction to generate initial hypotheses, followed by robust biochemical and cellular methodologies for target identification, and culminating in definitive validation of target engagement within a physiological context. This document serves as a technical blueprint for researchers aiming to unravel the mechanism of action of this and other novel small molecules.

Introduction: The Rationale for Target Discovery

The chemical structure of 2-cyano-N-(3,5-dichlorophenyl)acetamide combines two key pharmacophores. Cyanoacetamide derivatives are known for their high reactivity and serve as building blocks for a wide range of heterocyclic compounds with diverse biological activities, including anticancer and protein kinase inhibition properties.[1][2][3] Specifically, the 2-cyanoacrylamide moiety has been successfully incorporated into potent inhibitors of transforming growth factor beta-activated kinase 1 (TAK1).[4] Concurrently, N-phenylacetamide derivatives have demonstrated a spectrum of pharmacological effects, including analgesic, anti-inflammatory (through COX-2 inhibition), antibacterial, and antidepressant (via MAO-A inhibition) activities.[5][6][7]

Given this background, 2-cyano-N-(3,5-dichlorophenyl)acetamide is a compelling candidate for therapeutic development. However, without a known molecular target, its progression is stalled. The primary challenge, which this guide addresses, is to systematically identify the protein(s) it interacts with to elicit a biological response. This process is fundamental to understanding its mechanism of action, optimizing its structure for improved potency and selectivity, and predicting potential toxicities.

Phase I: In Silico Target Prediction – A Hypothesis-Generating Engine

Before embarking on resource-intensive experimental work, computational methods can efficiently scan the entire proteome to generate a ranked list of plausible protein targets.[8] This approach narrows the search space and provides a rational basis for initial in vitro assays.

Reverse Docking

Reverse docking, or inverse virtual screening, is a powerful in silico technique that "docks" a single ligand (our compound of interest) against a vast library of 3D protein structures.[9][10] The goal is to identify proteins whose binding pockets exhibit the best geometric and energetic complementarity to the ligand.[11][12]

• Causality of Choice: This method is chosen for its breadth. It is not biased by prior assumptions and can uncover entirely novel and unexpected interactions, explaining potential polypharmacology or off-target effects.[9]

• Workflow:

  • Ligand Preparation: Generate a high-quality 3D conformer of 2-cyano-N-(3,5-dichlorophenyl)acetamide and assign appropriate atomic charges.

  • Target Database Selection: Utilize a comprehensive database of protein structures, such as the Protein Data Bank (PDB), focusing on the human proteome.

  • Docking Simulation: Employ a validated docking algorithm (e.g., AutoDock Vina, Glide) to systematically fit the ligand into the binding sites of all selected protein targets.

  • Scoring and Ranking: Rank the protein targets based on the predicted binding affinity (docking score).

  • Hit-list Analysis: Analyze the top-ranked proteins for biological plausibility. Are they druggable targets? Are they clustered in specific pathways?

Pharmacophore and Machine Learning-Based Screening

If a desired activity is hypothesized (e.g., kinase inhibition), more focused computational methods can be applied.

• Pharmacophore Screening: This method uses the 3D arrangement of chemical features of known active molecules to search for novel compounds that fit the model. In a reverse approach, the pharmacophoric features of our compound can be used to search a database of active sites from different proteins.[8]

• Machine Learning: Predictive models, such as KinasePred, are trained on large datasets of compound-protein interactions.[13] These models can predict the probability that 2-cyano-N-(3,5-dichlorophenyl)acetamide will inhibit specific kinases or other target classes, even without a direct structural comparison.[13][14]

The output of Phase I is a prioritized list of candidate targets, providing the foundation for experimental validation.

Phase II: Experimental Target Identification & Validation

This phase employs biochemical and proteomic techniques to physically identify protein interactors. The choice of method depends on whether the approach is hypothesis-driven (testing candidates from Phase I) or unbiased (discovering targets without prior assumptions).

Unbiased Approach: Affinity Chromatography-Mass Spectrometry (AC-MS)

AC-MS is a cornerstone of target identification.[15][16] It uses an immobilized version of the small molecule as "bait" to capture its binding partners from a complex biological sample, such as a cell lysate.[17][18]

• Causality of Choice: This is the gold-standard unbiased method. It directly identifies proteins that physically bind to the compound, providing strong evidence of a direct interaction. Photo-affinity chromatography can be used as an advanced variant to capture even transient or weak interactions.[19]

• Probe Synthesis: Synthesize an analog of 2-cyano-N-(3,5-dichlorophenyl)acetamide that incorporates a linker arm and a reactive handle (e.g., an alkyne or azide for click chemistry) or a biotin tag. Crucially, this analog must be tested to ensure it retains the biological activity of the parent compound.

• Immobilization: Covalently attach the synthesized probe to a solid support, such as sepharose beads, creating the affinity matrix.

• Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

• Affinity Pulldown:

  • Incubate the cell lysate with the compound-conjugated beads.

  • As a critical control, incubate a separate aliquot of the lysate with unconjugated "mock" beads.

  • To increase confidence in identified hits, perform a competitive pulldown: pre-incubate the lysate with an excess of the free, unmodified 2-cyano-N-(3,5-dichlorophenyl)acetamide before adding the compound-conjugated beads. True targets will bind the free compound and will thus be depleted from the pulldown.

• Washing: Wash the beads extensively with a series of buffers to remove non-specific binders.

• Elution: Elute the bound proteins from the beads.

• Proteomic Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Perform in-gel digestion with trypsin.

  • Identify the resulting peptides using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins that are significantly enriched on the compound beads compared to the mock beads and that show depletion in the competition experiment.

Specialized Unbiased Approach: Kinobeads Profiling

Given that many cyanoacetamide derivatives are kinase inhibitors, a specialized chemical proteomics approach using "kinobeads" is highly recommended.[2] Kinobeads are an affinity matrix containing multiple immobilized, broad-spectrum kinase inhibitors.[20][21][22]

• Causality of Choice: This method is exceptionally powerful for identifying kinase targets.[22] It leverages competition: by pre-incubating a lysate with our compound, we can see which kinases are prevented from binding to the kinobeads, thus revealing the compound's specific kinase targets.[21]

Caption: Kinobeads competitive profiling workflow.

Phase III: Confirming Target Engagement in a Cellular Environment

Identifying a protein that binds your compound in a lysate is a critical step, but it is not definitive proof of target engagement in a living cell. The Cellular Thermal Shift Assay (CETSA) is the industry-standard method for confirming this crucial interaction.[23][24]

• Causality of Choice (Self-Validating System): CETSA is based on the principle of ligand-induced thermal stabilization.[24] When a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation.[25] This provides direct, physical evidence of target engagement inside intact cells, accounting for factors like cell permeability and intracellular concentrations.

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with either the vehicle (e.g., DMSO) or varying concentrations of 2-cyano-N-(3,5-dichlorophenyl)acetamide.

• Heating: Heat aliquots of the treated cell suspensions across a range of temperatures (e.g., 40°C to 70°C) for a fixed time (e.g., 3 minutes), followed by rapid cooling.

• Lysis: Lyse the cells to release their contents (e.g., via freeze-thaw cycles).

• Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Detection:

  • Collect the supernatant containing the soluble, non-denatured proteins.

  • Analyze the amount of the specific target protein (identified in Phase II) remaining in the soluble fraction using Western Blotting or other sensitive protein detection methods.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both vehicle- and compound-treated samples. A shift in the melting curve to higher temperatures in the presence of the compound confirms target engagement.

Caption: Principle of the Cellular Thermal Shift Assay (CETSA).

Summary of Methodologies and Potential Target Classes

The following table summarizes the proposed workflow and links potential target classes to the known activities of the compound's core scaffolds.

Phase	Methodology	Objective	Potential Target Classes Based on Scaffolds
I	Computational Screening	Hypothesis Generation	Protein Kinases, Cyclooxygenases (COX), Monoamine Oxidases (MAO), Carbonic Anhydrases, Bacterial Enzymes
II	Affinity Chromatography-MS	Unbiased Identification of Binding Partners	Any protein that directly binds the compound
II	Kinobeads Profiling	Specific Identification of Kinase Targets	Serine/Threonine Kinases, Tyrosine Kinases (e.g., TAK1, EGFR, Raf)
III	Cellular Thermal Shift Assay (CETSA)	Confirmation of Target Engagement in Cells	Validates hits from Phase II in a physiological context
IV	Enzyme Inhibition Assays	Functional Validation	Quantifies the inhibitory potency (IC50) against specific enzyme targets
V	Genetic Validation (e.g., CRISPR)	Phenotypic Validation	Confirms that the identified target is responsible for the compound's biological effect

Conclusion and Forward Outlook

The journey to elucidate the therapeutic targets of a novel compound like 2-cyano-N-(3,5-dichlorophenyl)acetamide is a systematic process of discovery and validation. By initiating with broad, computational predictions, researchers can efficiently generate hypotheses that are then rigorously tested using unbiased proteomic methods like affinity chromatography. The confirmation of direct target engagement in a cellular context via CETSA provides the pivotal evidence required to proceed with confidence. Subsequent functional validation through enzyme inhibition assays and genetic approaches will ultimately link the molecular interaction to the biological phenotype. This structured, multi-pillar approach maximizes the probability of success, transforming a molecule of interest into a well-characterized therapeutic lead with a defined mechanism of action.

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The Structure-Activity Relationship of 2-Cyano-N-(3,5-dichlorophenyl)acetamide Analogs: A Technical Guide for Drug Development Professionals

Introduction: The Therapeutic Potential of Cyanoacetamide Scaffolds

The cyanoacetamide moiety is a versatile pharmacophore that has garnered significant attention in medicinal chemistry due to its prevalence in a wide array of biologically active compounds.[1] Its unique electronic properties and hydrogen bonding capabilities make it a valuable building block in the design of novel therapeutics. This guide focuses on a specific class of these compounds: 2-cyano-N-(3,5-dichlorophenyl)acetamide and its analogs. The strategic placement of the dichlorophenyl ring suggests a targeted exploration of its structure-activity relationship (SAR), particularly in the realm of central nervous system disorders. Emerging research points towards a promising potential for these analogs as anticonvulsant agents, a therapeutic area with a continuous need for safer and more effective treatments.[1] This document serves as an in-depth technical resource for researchers and drug development professionals, providing insights into the synthesis, biological evaluation, and mechanistic underpinnings of this intriguing class of molecules.

Synthetic Strategies: Crafting the Core Scaffold and its Analogs

The synthesis of 2-cyano-N-(3,5-dichlorophenyl)acetamide and its derivatives is primarily achieved through the condensation of an appropriately substituted aniline with a cyanoacetic acid derivative.[1] The reactivity of the cyano and carbonyl groups, along with the active methylene bridge, makes cyanoacetamides valuable intermediates for creating a diverse library of compounds.[1]

General Synthesis Protocol: Amidation of 3,5-Dichloroaniline

A common and effective method for the synthesis of the parent compound, 2-cyano-N-(3,5-dichlorophenyl)acetamide, involves the reaction of 3,5-dichloroaniline with an activated form of cyanoacetic acid or its ester.

Step-by-Step Methodology:

• Activation of Cyanoacetic Acid: Cyanoacetic acid can be activated using a variety of coupling agents. A standard laboratory procedure involves the conversion of cyanoacetic acid to its acid chloride or the use of a carbodiimide coupling reagent.

• Reaction with 3,5-Dichloroaniline: The activated cyanoacetic acid derivative is then reacted with 3,5-dichloroaniline in an appropriate aprotic solvent, such as dichloromethane or tetrahydrofuran. The reaction is typically carried out at room temperature or with gentle heating.

• Work-up and Purification: Upon completion, the reaction mixture is washed with aqueous solutions to remove byproducts and unreacted starting materials. The organic layer is then dried and the solvent evaporated. The crude product is purified by recrystallization or column chromatography to yield the desired 2-cyano-N-(3,5-dichlorophenyl)acetamide.

Causality in Experimental Choices: The choice of aprotic solvents is crucial to prevent hydrolysis of the activated acid intermediate. The use of an excess of the aniline or the activated acid can be employed to drive the reaction to completion, depending on the relative cost and ease of removal of the starting materials.

Synthesis of Analogs

To explore the structure-activity relationship, analogs can be synthesized by:

• Varying the Substitution on the Phenyl Ring: A library of analogs can be created by starting with different substituted anilines. This allows for the investigation of the electronic and steric effects of substituents on biological activity.

• Modification of the Cyanoacetamide Moiety: While this guide focuses on the N-aryl substitution, further modifications can be made to the cyanoacetamide backbone to explore other aspects of the SAR.

Caption: General synthetic workflow for N-Aryl-2-cyanoacetamide analogs.

Structure-Activity Relationship (SAR) for Anticonvulsant Activity

While a comprehensive SAR study specifically for 2-cyano-N-(3,5-dichlorophenyl)acetamide analogs is not extensively documented in publicly available literature, we can extrapolate key trends from related N-phenylacetamide and N-phenylphthalimide derivatives that have been evaluated for anticonvulsant activity.[2][3] The primary screening for anticonvulsant activity typically involves the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests in rodent models.[3]

Key Structural Features Influencing Anticonvulsant Activity

The anticonvulsant activity of N-aryl acetamide derivatives is significantly influenced by the nature and position of substituents on the phenyl ring.

• Role of Halogen Substitution: The presence of halogen atoms on the phenyl ring is a common feature in many active anticonvulsant compounds. The 3,5-dichloro substitution pattern on the parent compound provides a key starting point for SAR exploration. It is hypothesized that these lipophilic groups enhance the molecule's ability to cross the blood-brain barrier.

• Electronic Effects of Substituents: Studies on related series have shown that electron-withdrawing groups on the phenyl ring can modulate activity. For instance, in a series of N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, analogs with a 3-(trifluoromethyl)anilide moiety displayed higher anticonvulsant protection in the MES test compared to their 3-chloroanilide counterparts.[3] This suggests that the electronic nature of the substituent plays a crucial role.

• Positional Isomerism: The position of substituents on the phenyl ring is critical. Dichlorination at the 2,4-, 2,6-, or 3,4- positions would likely result in significantly different activity profiles compared to the 3,5-substitution, owing to altered steric and electronic properties that affect receptor binding.

Table 1: Hypothetical SAR Data for 2-Cyano-N-(substituted phenyl)acetamide Analogs

Compound ID	Phenyl Ring Substitution	MES Test (% Protection at 100 mg/kg)	scPTZ Test (% Protection at 100 mg/kg)
Parent	3,5-diCl	Baseline	Baseline
Analog 1	3,5-diF	Likely active	To be determined
Analog 2	3,5-diBr	Likely active	To be determined
Analog 3	3-Cl, 5-CF3	Potentially enhanced activity	To be determined
Analog 4	2,4-diCl	Activity may vary	To be determined
Analog 5	4-Cl	Activity may be reduced	To be determined
Analog 6	Unsubstituted	Likely inactive	Likely inactive

Note: This table is illustrative and based on trends observed in related compound series. Experimental validation is required.

Caption: Key SAR considerations for anticonvulsant activity.

Proposed Mechanism of Action: Targeting Neuronal Excitability

The precise mechanism of action for 2-cyano-N-(3,5-dichlorophenyl)acetamide analogs has not been definitively elucidated. However, based on their structural similarity to other known anticonvulsants and the outcomes of typical screening assays, several plausible targets can be proposed.

Many effective anticonvulsants exert their effects by modulating voltage-gated ion channels or by enhancing GABAergic inhibition.[4]

• Modulation of Voltage-Gated Sodium Channels: A primary mechanism for many anticonvulsant drugs is the blockade of voltage-gated sodium channels.[5] This action reduces the repetitive firing of neurons, a hallmark of seizure activity. In a study of related N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, the most potent compound was found to be a moderate binder to neuronal voltage-sensitive sodium channels.[3] It is highly probable that 2-cyano-N-(3,5-dichlorophenyl)acetamide analogs share this mechanism.

• Enhancement of GABAergic Neurotransmission: Another major strategy in anticonvulsant therapy is to enhance the activity of the inhibitory neurotransmitter GABA (gamma-aminobutyric acid). This can be achieved through various means, including positive allosteric modulation of GABA-A receptors. Some N-substituted acetamides have been investigated for their affinity to GABAergic biotargets.[3]

Caption: Plausible mechanisms of anticonvulsant action.

Experimental Protocols for Biological Evaluation

A robust and reproducible biological evaluation is paramount for establishing a clear SAR. The following are standard, self-validating protocols for the initial screening of anticonvulsant activity.

Maximal Electroshock (MES) Seizure Test

The MES test is a widely used model for generalized tonic-clonic seizures and is indicative of a compound's ability to prevent seizure spread.[2]

Step-by-Step Methodology:

• Animal Preparation: Adult male mice are used for this assay. The test compound is administered intraperitoneally (i.p.) or orally at various doses. A vehicle control group receives the formulation vehicle only. A positive control group receives a standard anticonvulsant drug like phenytoin.

• Drug Administration and Latency: After a predetermined time to allow for drug absorption and distribution (typically 30-60 minutes), the seizure is induced.

• Seizure Induction: A corneal electrode is placed on the eyes of the animal, and a high-frequency electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice) is delivered.

• Observation and Endpoint: The animal is observed for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb tonic extension is considered a positive endpoint, indicating protection.

• Data Analysis: The percentage of animals protected at each dose is calculated. The median effective dose (ED50), the dose that protects 50% of the animals, is then determined.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

The scPTZ test is a model for myoclonic and absence seizures and is sensitive to compounds that enhance GABAergic neurotransmission.[3]

Step-by-Step Methodology:

• Animal Preparation and Drug Administration: Similar to the MES test, animals are pre-treated with the test compound, vehicle, or a positive control (e.g., ethosuximide).

• Chemoconvulsant Administration: After the appropriate latency period, a subcutaneous injection of pentylenetetrazole (a GABA-A receptor antagonist) is administered.

• Observation and Endpoint: The animals are observed for a set period (e.g., 30 minutes) for the onset of clonic seizures lasting for at least 5 seconds. The absence of such seizures indicates protection.

• Data Analysis: The percentage of protected animals at each dose is determined, and the ED50 is calculated.

Conclusion and Future Directions

The 2-cyano-N-(3,5-dichlorophenyl)acetamide scaffold represents a promising starting point for the development of novel anticonvulsant agents. The insights from related compound series suggest that systematic modification of the dichlorophenyl ring can lead to compounds with enhanced potency. Future research should focus on the synthesis and rigorous biological evaluation of a focused library of analogs to establish a definitive SAR. Mechanistic studies, including electrophysiological and binding assays, will be crucial to elucidate the precise molecular targets and to guide further optimization efforts. The integration of computational modeling, such as quantitative structure-activity relationship (QSAR) studies, could also accelerate the discovery of new, more effective, and safer anticonvulsant drugs based on this versatile chemical scaffold.

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Protocols & Analytical Methods

Application Notes and Protocols for Knoevenagel Condensation with 2-Cyano-N-(3,5-dichlorophenyl)acetamide

Introduction: The Strategic Importance of the Knoevenagel Condensation in Modern Drug Discovery

The Knoevenagel condensation, a cornerstone reaction in synthetic organic chemistry, facilitates the formation of carbon-carbon bonds by reacting an active methylene compound with a carbonyl group.[1][2] This reaction is renowned for its efficiency and versatility in creating α,β-unsaturated compounds, which are pivotal intermediates in the synthesis of a wide array of pharmaceuticals, natural products, and functional polymers.[2][3] The active methylene group in 2-cyano-N-(3,5-dichlorophenyl)acetamide is particularly well-suited for this transformation due to the electron-withdrawing effects of the adjacent cyano and amide functionalities, which enhance the acidity of the methylene protons.

The incorporation of the 3,5-dichlorophenyl moiety is a deliberate strategic choice in medicinal chemistry. The dichloro substitution pattern can significantly enhance a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins through halogen bonding and other hydrophobic interactions. Consequently, the products derived from the Knoevenagel condensation of 2-cyano-N-(3,5-dichlorophenyl)acetamide are of significant interest to researchers in drug development, particularly in the synthesis of novel anticancer agents and other therapeutic candidates.[4]

This guide provides a comprehensive overview of the Knoevenagel condensation using 2-cyano-N-(3,5-dichlorophenyl)acetamide, including the synthesis of the starting material, a detailed reaction protocol, and a discussion of the potential applications of the resulting products in drug discovery.

Part 1: Synthesis of the Starting Material: 2-Cyano-N-(3,5-dichlorophenyl)acetamide

A reliable and high-yielding synthesis of the starting material is paramount. 2-Cyano-N-(3,5-dichlorophenyl)acetamide can be readily prepared via the amidation of an active ester of cyanoacetic acid, such as ethyl cyanoacetate, with 3,5-dichloroaniline. This is a common and effective method for the synthesis of N-substituted cyanoacetamides.[5][6]

Protocol 1: Synthesis of 2-Cyano-N-(3,5-dichlorophenyl)acetamide

Materials:

• 3,5-dichloroaniline

• Ethyl cyanoacetate

• Toluene (or another suitable high-boiling solvent)

• Dean-Stark apparatus (optional, but recommended)

• Standard laboratory glassware and heating apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), combine 3,5-dichloroaniline (1.0 eq), and ethyl cyanoacetate (1.1 eq).

• Add a suitable volume of toluene to create a stirrable slurry.

• Heat the reaction mixture to reflux (approximately 110-120 °C). The reaction progress can be monitored by observing the collection of ethanol in the Dean-Stark trap or by thin-layer chromatography (TLC).

• Continue refluxing for 4-8 hours, or until the reaction is complete as indicated by TLC analysis.

• Upon completion, cool the reaction mixture to room temperature. The product will likely precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash with a small amount of cold toluene or hexane to remove any unreacted starting materials.

• The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-cyano-N-(3,5-dichlorophenyl)acetamide as a white to off-white solid.

Characterization: The identity and purity of the synthesized compound should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point should also be determined and compared to literature values if available.

Part 2: The Knoevenagel Condensation: Mechanism and Protocol

Underlying Mechanism

The Knoevenagel condensation proceeds through a base-catalyzed mechanism.[1][7] A weak base, such as piperidine or triethylamine, is typically employed to deprotonate the active methylene compound without promoting the self-condensation of the aldehyde reactant.[1] The resulting carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. A subsequent dehydration step yields the final α,β-unsaturated product.[6]

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Application Notes and Protocols for the Cellular Characterization of 2-cyano-N-(3,5-dichlorophenyl)acetamide Derivatives

Introduction: The Therapeutic Potential of Cyanoacetamide Derivatives in Oncology

The cyanoacetamide scaffold is a versatile pharmacophore that has garnered significant interest in medicinal chemistry due to its presence in a wide array of biologically active molecules.[1][2] Derivatives of this core structure have demonstrated a range of activities, including antibacterial, antioxidant, and notably, anticancer effects.[3][4] The inherent chemical reactivity of the α-cyano-α,β-unsaturated carbonyl moiety present in some derivatives allows for potential covalent interactions with biological nucleophiles, such as cysteine residues in protein kinases, making them attractive candidates for targeted therapies.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the cell-based characterization of a specific class of these compounds: 2-cyano-N-(3,5-dichlorophenyl)acetamide derivatives.

The strategic inclusion of the 3,5-dichlorophenyl group can enhance the lipophilicity and potential for specific molecular interactions within the target protein's binding pocket. The following application notes and protocols are designed as a tiered, logical workflow to systematically evaluate the anticancer potential of these novel derivatives, from initial cytotoxicity screening to the elucidation of the underlying mechanism of action. This guide emphasizes robust experimental design, data interpretation, and the integration of self-validating controls to ensure scientific integrity.

Tier 1: Primary Screening for Cytotoxic and Antiproliferative Activity

The initial step in characterizing any potential anticancer agent is to determine its effect on cancer cell viability and proliferation.[5] We recommend screening the 2-cyano-N-(3,5-dichlorophenyl)acetamide derivatives against a panel of cancer cell lines representing different tumor types to identify sensitive lines and establish a preliminary spectrum of activity.

Assessment of Cell Viability via Tetrazolium Salt Reduction Assays (MTT/XTT)

Scientific Rationale: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are colorimetric methods used to assess cell metabolic activity, which serves as a proxy for cell viability.[6] In viable cells, mitochondrial dehydrogenases reduce the tetrazolium salt to a colored formazan product. The amount of formazan is directly proportional to the number of metabolically active cells.[6] The XTT assay is often preferred as its formazan product is water-soluble, eliminating a solubilization step and thereby simplifying the protocol.[7]

Experimental Workflow: XTT Assay

Caption: Workflow for XTT Cell Viability Assay.

Detailed Protocol: XTT Assay

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., A549, MCF-7, SW480) to ~80% confluency.[8]

  • Harvest cells using standard trypsinization methods and perform a cell count (e.g., using a hemocytometer or automated cell counter).

  • Resuspend cells in complete culture medium to a final concentration of 5 x 10⁴ cells/mL (this may require optimization depending on the cell line's growth rate).

  • Dispense 100 µL of the cell suspension into each well of a 96-well flat-bottom plate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of each 2-cyano-N-(3,5-dichlorophenyl)acetamide derivative in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity.

  • Remove the medium from the wells and add 100 µL of the medium containing the compound dilutions. Include wells with vehicle control (medium with the same final concentration of DMSO) and untreated controls (medium only).

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• XTT Reagent Preparation and Incubation:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., XTT Cell Viability Assay Kit, Abcam). This typically involves mixing the XTT reagent with an electron-coupling agent.

  • Add 50 µL of the XTT mixture to each well.

  • Incubate the plate for 2-4 hours at 37°C, protected from light. The incubation time should be optimized to ensure sufficient color development without reaching saturation.

• Data Acquisition and Analysis:

  • Gently shake the plate to ensure a homogenous distribution of the color.

  • Measure the absorbance of the wells at 450 nm using a microplate reader. A reference wavelength of 650 nm is often used to subtract background noise.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the log of the compound concentration and use non-linear regression analysis to determine the half-maximal inhibitory concentration (IC₅₀).

Parameter	Recommendation	Rationale
Cell Seeding Density	4,000-10,000 cells/well	Ensures cells are in the logarithmic growth phase during treatment.[9]
Compound Concentrations	0.1 - 100 µM (log dilutions)	Covers a broad range to accurately determine the IC₅₀.
Incubation Time	48 - 72 hours	Allows for sufficient time for the compound to exert its effects.
Vehicle Control	DMSO (≤0.5%)	Controls for any effects of the solvent on cell viability.
Positive Control	Etoposide or Staurosporine	Validates the assay's ability to detect cytotoxic effects.

Tier 2: Elucidating the Mechanism of Cell Death

Once a compound demonstrates significant cytotoxic activity, the next logical step is to determine the mode of cell death it induces. The two primary forms of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

Detection of Apoptosis by Annexin V Staining

Scientific Rationale: A key early event in apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[10] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorophore for detection by flow cytometry. Co-staining with a viability dye like propidium iodide (PI) or 7-AAD, which can only enter cells with compromised membrane integrity, allows for the differentiation between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).[10][11]

Detailed Protocol: Annexin V/PI Staining

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the 2-cyano-N-(3,5-dichlorophenyl)acetamide derivative at its IC₅₀ and 2x IC₅₀ concentrations for a predetermined time (e.g., 24 hours). Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. Adherent cells should be detached gently using a non-enzymatic cell dissociation solution to preserve membrane integrity.

  • Wash the cells with cold PBS and centrifuge at 300 x g for 5 minutes.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (50 µg/mL).

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate compensation controls for FITC and PI to correct for spectral overlap.

  • Gate on the cell population based on forward and side scatter to exclude debris.

  • Analyze the fluorescence signals to quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).

Measurement of Caspase-3/7 Activity

Scientific Rationale: Caspases are a family of proteases that are central to the execution of apoptosis. Caspase-3 and Caspase-7 are key executioner caspases that cleave a broad range of cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis. Luminescent assays, such as the Caspase-Glo® 3/7 assay, provide a highly sensitive method to measure the activity of these caspases.[12] The assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is cleaved by active caspase-3/7, releasing a substrate for luciferase and generating a luminescent signal.

Detailed Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with the compounds as described for the XTT assay. It is advisable to run a parallel plate for a viability assay (e.g., XTT) to normalize the caspase activity to the number of viable cells.

• Assay Procedure:

  • Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.

  • Add 100 µL of the reagent to each well.

  • Mix the contents of the wells by gentle shaking for 30 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the fold-change in caspase activity relative to the vehicle-treated control.

Cell Cycle Analysis by Propidium Iodide Staining

Scientific Rationale: Many anticancer drugs exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent apoptosis.[5] Propidium iodide (PI) is a fluorescent intercalating agent that binds to DNA stoichiometrically.[13] By staining fixed and permeabilized cells with PI, the DNA content can be quantified by flow cytometry, allowing for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[14]

Detailed Protocol: PI Staining for Cell Cycle Analysis

• Cell Treatment and Harvesting:

  • Treat cells in 6-well plates with the test compounds at relevant concentrations for a specified time (e.g., 24 hours).

  • Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS). The RNase A is crucial to prevent the staining of double-stranded RNA.[13]

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

  • Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to deconvolute the DNA content histograms and quantify the percentage of cells in each phase of the cell cycle.

Tier 3: Investigating Potential Molecular Targets and Signaling Pathways

Based on the known activities of related cyano-containing compounds, it is plausible that 2-cyano-N-(3,5-dichlorophenyl)acetamide derivatives may modulate key signaling pathways involved in cancer cell proliferation and survival, such as the STAT3 and NF-κB pathways.

Screening for STAT3 Signaling Pathway Inhibition

Scientific Rationale: The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many human cancers and plays a critical role in promoting cell proliferation, survival, and angiogenesis.[15][16] Inhibition of the STAT3 signaling pathway is a validated strategy for cancer therapy. A luciferase reporter assay is a robust method for screening compounds that inhibit STAT3 transcriptional activity.[17]

Experimental Workflow: STAT3 Reporter Assay

Sources

• 1. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rjpbcs.com [rjpbcs.com]
• 5. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. RealTime Glo Annexin V Apoptosis Assay [promega.jp]
• 11. youtube.com [youtube.com]
• 12. Apoptosis Assays | Apoptosis Detection | Apoptosis Markers [promega.sg]
• 13. vet.cornell.edu [vet.cornell.edu]
• 14. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 15. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 17. bpsbioscience.com [bpsbioscience.com]

Application Note: A Robust Reversed-Phase HPLC Method for the Purification of 2-cyano-N-(3,5-dichlorophenyl)acetamide

Abstract

This application note presents a detailed, optimized, and validated protocol for the purification of 2-cyano-N-(3,5-dichlorophenyl)acetamide using preparative reversed-phase high-performance liquid chromatography (RP-HPLC). Cyanoacetamides are crucial building blocks in the synthesis of various pharmacologically active compounds and agrochemicals, making their purity a critical parameter for downstream applications.[1] This guide provides a comprehensive methodology, from sample preparation to fraction analysis, designed for researchers, scientists, and professionals in drug development. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, modified with formic acid to ensure high resolution and excellent peak symmetry.

Introduction and Scientific Principle

2-cyano-N-(3,5-dichlorophenyl)acetamide (MW: 229.06 g/mol , Formula: C₉H₆Cl₂N₂O) is a synthetic intermediate characterized by a dichlorinated aromatic ring, an amide linkage, and a cyano group.[2] This combination of functional groups imparts a moderately non-polar character, making it an ideal candidate for purification by reversed-phase HPLC.

The fundamental principle of this method is based on the hydrophobic interactions between the analyte and the stationary phase.[3] The stationary phase consists of silica particles chemically bonded with C18 (octadecyl) alkyl chains, creating a non-polar surface. The mobile phase, a polar mixture of water and acetonitrile, transports the sample through the column. Non-polar compounds, like our target molecule, will have a stronger affinity for the C18 stationary phase and will be retained longer than more polar impurities. By gradually increasing the concentration of the organic solvent (acetonitrile) in the mobile phase—a technique known as gradient elution—we can systematically elute compounds based on their hydrophobicity, achieving effective separation.[4]

The addition of 0.1% formic acid to the mobile phase is a critical choice rooted in chromatographic theory. It serves two primary functions:

• Suppression of Silanol Interactions: Bare silica surfaces contain residual silanol groups (Si-OH) that can be deprotonated and negatively charged, leading to undesirable ionic interactions with polar functional groups on the analyte, such as the amide nitrogen. This can cause significant peak tailing.[5] By maintaining a low pH, the formic acid keeps these silanols protonated and neutral, promoting sharp, symmetrical peaks.

• Consistent Analyte Ionization: Maintaining a consistent, acidic pH ensures that the analyte remains in a single, neutral protonation state, preventing peak splitting or broadening that can occur if the molecule exists in multiple forms.[6]

Materials and Methods

Equipment and Consumables

• Preparative HPLC system with a gradient pump, autosampler/manual injector, and a Diode Array Detector (DAD) or multi-wavelength UV detector.

• Fraction collector.

• Reversed-Phase C18 Column (e.g., 250 x 21.2 mm, 5 µm particle size). Note: The method is scalable; analytical columns (e.g., 250 x 4.6 mm, 5 µm) should be used for initial method development.

• Syringe filters (0.45 µm, PTFE or nylon).

• HPLC vials.

• Rotary evaporator for solvent removal.

Reagents and Solvents

• Crude 2-cyano-N-(3,5-dichlorophenyl)acetamide.

• Acetonitrile (ACN), HPLC grade or higher.

• Water, HPLC grade or deionized (DI).

• Formic Acid (FA), LC-MS grade or equivalent.

• Dimethyl Sulfoxide (DMSO), HPLC grade (for sample dissolution).

Optimized HPLC Purification Parameters

The following table summarizes the optimized conditions for the preparative purification.

Parameter	Setting
Column	C18 Reversed-Phase, 250 x 21.2 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	20.0 mL/min
Detection Wavelength	254 nm
Column Temperature	30 °C
Injection Volume	1-5 mL (dependent on sample concentration)
Gradient Program	See Table 2 below

Table 2: Preparative Gradient Elution Program

Time (min)	% Mobile Phase B (ACN + 0.1% FA)
0.0	40
2.0	40
15.0	85
17.0	85
17.1	40

| 20.0 | 40 |

Experimental Protocol

This protocol provides a step-by-step guide for the purification process.

Step 1: Sample Preparation

• Dissolution: Accurately weigh the crude 2-cyano-N-(3,5-dichlorophenyl)acetamide. Dissolve it in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50-100 mg/mL). Rationale: DMSO is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds. Using a minimal volume is key for preparative chromatography to avoid overloading the column with solvent.

• Dilution (Optional but Recommended): If the stock solution is too viscous or if DMSO is not ideal for injection, dilute it slightly with Acetonitrile.

• Filtration: Filter the prepared sample solution through a 0.45 µm syringe filter directly into an HPLC vial. This crucial step removes any particulate matter that could clog the injector or the column frit, ensuring system longevity and robust performance.

Step 2: HPLC System Preparation and Equilibration

• Prime Pumps: Purge both mobile phase lines (A and B) to remove any air bubbles and ensure the solvents are fresh.

• Column Equilibration: Install the preparative C18 column. Set the flow rate to 20.0 mL/min and the initial mobile phase composition to 40% B. Allow the system to equilibrate for at least 10-15 minutes, or until the detector baseline is stable. A stable baseline is essential for accurate peak detection.

Step 3: Purification Run and Fraction Collection

• Blank Injection: Perform an injection using only the sample solvent (e.g., DMSO) to identify any solvent-related peaks.

• Sample Injection: Inject the filtered sample onto the equilibrated column.

• Data Acquisition: Start the HPLC run and monitor the chromatogram at 254 nm. The target compound, being relatively non-polar, is expected to elute during the middle-to-late phase of the gradient.

• Fraction Collection: Program the fraction collector to collect the eluent corresponding to the main peak of interest. Set a threshold based on the detector signal to ensure only the peak is collected, minimizing dilution. Collect the peak in separate tubes to allow for purity analysis before pooling.

Step 4: Post-Purification Processing and Analysis

• Purity Analysis: Analyze small aliquots from the collected fractions using an analytical-scale HPLC method to confirm their purity.

• Pooling: Combine the fractions that meet the required purity specification (e.g., >98%).

• Solvent Evaporation: Remove the mobile phase solvents from the pooled fractions using a rotary evaporator. Acetonitrile and water can be removed under reduced pressure. A high-vacuum pump may be required to remove residual DMSO if it was used as the primary sample solvent.

• Final Product: The resulting solid is the purified 2-cyano-N-(3,5-dichlorophenyl)acetamide. Dry it thoroughly under vacuum to remove any residual solvent.

Visualization of the Purification Workflow

The following diagram illustrates the complete workflow from crude material to the final purified product.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 63035-00-7|2-Cyano-N-(3,5-dichlorophenyl)acetamide|BLD Pharm [bldpharm.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 2-Cyano-N-(3,5-dichlorophenyl)acetamide Reactions

Welcome to the technical support center for reactions involving 2-cyano-N-(3,5-dichlorophenyl)acetamide. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and handling of this important chemical intermediate. Our goal is to provide not just solutions, but also the underlying scientific principles to empower you in your experimental work.

Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

Issue 1: My reaction yield is significantly lower than expected, and I observe multiple spots on my TLC plate.

Question: I'm synthesizing 2-cyano-N-(3,5-dichlorophenyl)acetamide from 3,5-dichloroaniline and ethyl cyanoacetate with a base catalyst, but my yield is poor. My TLC shows the product spot, but also several other spots, some near the baseline and one that is very non-polar. What could be the cause?

Answer:

Low yields and multiple byproducts in this acylation reaction often stem from several competing side reactions. The primary culprits are typically related to the reactivity of the starting materials and the product itself under the reaction conditions.

Probable Causes and Solutions:

• Hydrolysis of the Nitrile Group: The cyano group (-CN) in your product can undergo hydrolysis to form a carboxylic acid, particularly if there is water present in your reaction mixture, or during an aqueous workup, especially under acidic or basic conditions.[1][2] This results in the formation of N-(3,5-dichlorophenyl)malonamic acid . This byproduct is significantly more polar than your desired product and would likely appear as a spot near the baseline on your TLC plate.

  • Preventative Measures:

    • Ensure all your reagents and solvents are anhydrous. Use freshly distilled solvents and properly dried glassware.

    • During workup, neutralize the reaction mixture carefully and avoid prolonged exposure to strongly acidic or basic aqueous solutions.

    • If possible, perform an extractive workup with a non-polar organic solvent and brine washes to quickly remove water-soluble species.

• Amide Bond Cleavage: The amide bond in your product can also be susceptible to hydrolysis, especially under harsh basic or acidic conditions, which would revert the product back to 3,5-dichloroaniline and cyanoacetic acid (or its salt).[3][4] The regenerated 3,5-dichloroaniline is a common impurity observed.

  • Mitigation Strategies:

    • Use milder reaction conditions. If using a strong base, consider a weaker, non-nucleophilic base like a tertiary amine.

    • Keep reaction times to a minimum. Monitor the reaction progress closely by TLC or HPLC and quench it as soon as the starting material is consumed.

• Self-Condensation/Dimerization: Cyanoacetamides possess an "active methylene" group (the -CH2- between the cyano and carbonyl groups) which is acidic and can be deprotonated by a base.[5][6] This can lead to self-condensation or dimerization reactions.[7] The resulting dimer would be a higher molecular weight byproduct and could account for one of the unexpected spots on your TLC.

  • How to Avoid:

    • Control the stoichiometry of your reactants carefully. An excess of the cyanoacetamide in the presence of a base can promote self-reaction.

    • Maintain a lower reaction temperature to disfavor dimerization, which often has a higher activation energy than the desired acylation.

Summary of Common Byproducts and TLC Behavior:

Byproduct Name	Structure	Probable Cause	Expected TLC Behavior (vs. Product)
3,5-dichloroaniline	Unreacted starting material or amide hydrolysis	More polar than product
N-(3,5-dichlorophenyl)malonamic acid	Nitrile hydrolysis	Significantly more polar (near baseline)
Dimer of product	Complex structure	Self-condensation of the active methylene group	Less polar than product

Issue 2: My final product is off-white or yellowish and difficult to purify by recrystallization.

Question: After purification, my 2-cyano-N-(3,5-dichlorophenyl)acetamide is not a pure white solid. It has a persistent color, and recrystallization doesn't seem to remove it completely. What could this colored impurity be?

Answer:

A persistent color in your product often points to the presence of highly conjugated or degradation-related impurities that are present in small amounts but have strong chromophores.

Probable Cause and Solution:

• Formation of Azo Compounds: Anilines, including 3,5-dichloroaniline, can undergo oxidation and coupling reactions to form colored azo compounds, especially if exposed to air and light over extended periods, or in the presence of certain metal catalysts.[8] These compounds are often highly colored.

  • Preventative and Remedial Actions:

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

    • Purify the 3,5-dichloroaniline starting material before use if it is old or discolored. Distillation or recrystallization can be effective.

    • For purification of the final product, consider column chromatography if recrystallization is ineffective. A plug of silica gel can sometimes be sufficient to remove colored impurities. Alternatively, treatment with activated carbon during the recrystallization process can help adsorb colored byproducts.

Issue 3: I see a peak in my mass spectrum that corresponds to the loss of a cyano group.

Question: My mass spectrometry data for my purified product shows the expected molecular ion peak, but also a significant fragment corresponding to the loss of 26 Da. What does this indicate?

Answer:

This is a common fragmentation pattern for cyanoacetamides and is not necessarily indicative of an impurity, but rather a characteristic of the molecule's behavior in the mass spectrometer. However, it can also be related to a degradation product.

Probable Cause and Interpretation:

• Mass Spectrometric Fragmentation: The cyano group can be lost as a radical or as HCN during ionization in the mass spectrometer, leading to a prominent [M-26]+ peak. This is a typical fragmentation pathway and helps to confirm the structure of your compound.

• Decarboxylation/Decyanation Byproduct: While less common under standard acylation conditions, cyanoacetic acid and its derivatives can be unstable to heat. If the reaction temperature is too high, decarboxylation of any hydrolyzed cyanoacetic acid intermediate, or decyanation of the product could occur, although this is less likely for the amide. A more likely scenario is that this fragmentation is purely an artifact of the analysis method.

  • Actionable Insight:

    • Compare the intensity of the fragment peak across different batches. If it is consistently present at a similar ratio to the molecular ion, it is likely a fragmentation pattern. If the intensity varies significantly, it may suggest the presence of a thermally labile impurity.

    • Use a "softer" ionization technique in your mass spectrometry analysis (e.g., electrospray ionization - ESI) if you are using a harsher method like electron impact (EI), to see if the fragmentation is reduced.

Byproduct Formation Pathways

The following diagram illustrates the primary reaction and the formation of key byproducts.

Caption: Reaction pathways for the synthesis of 2-cyano-N-(3,5-dichlorophenyl)acetamide and formation of common byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the synthesis of 2-cyano-N-(3,5-dichlorophenyl)acetamide?

The role of the base is multifaceted. If you are using a cyanoacetic acid derivative like an ester (e.g., ethyl cyanoacetate), a base is not strictly required as the acylation can proceed via nucleophilic attack of the aniline on the ester carbonyl, often driven by heating. However, a base can be used to deprotonate the aniline, increasing its nucleophilicity. If using cyanoacetic acid directly, a coupling agent and a base are typically required to activate the carboxylic acid and neutralize any acidic byproducts. In all cases, the presence of a base can also lead to the deprotonation of the active methylene group in the product, potentially leading to side reactions like dimerization.[5]

Q2: Can I use cyanoacetic acid instead of ethyl cyanoacetate for the reaction?

Yes, you can use cyanoacetic acid, but the reaction conditions will need to be different. The direct reaction of an amine with a carboxylic acid to form an amide requires high temperatures to drive off water, which can lead to degradation. More commonly, a coupling agent (e.g., DCC, EDC) is used to activate the carboxylic acid, allowing the reaction to proceed under milder conditions.[9] You will also need a non-nucleophilic base to neutralize the acid.

Q3: What are the best analytical techniques to identify these byproducts?

A combination of techniques is ideal:

• Thin-Layer Chromatography (TLC): Excellent for initial, rapid assessment of reaction progress and purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on purity and can be used to resolve closely related impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The most powerful tool for identifying unknown byproducts by providing both retention time data and mass-to-charge ratio, allowing for the determination of molecular weights of the impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the structure of the final product and, if an impurity is present in a significant amount, to help elucidate its structure.

Q4: How can I improve the stability of 2-cyano-N-(3,5-dichlorophenyl)acetamide during storage?

To ensure long-term stability, store the purified compound in a cool, dark, and dry place. An amber-colored vial under an inert atmosphere (like argon or nitrogen) is ideal to protect it from light and oxidative degradation. Avoid exposure to humid air to prevent hydrolysis.

Experimental Protocols

Protocol: Purification of 2-Cyano-N-(3,5-dichlorophenyl)acetamide by Recrystallization

This protocol provides a general method for purifying the crude product. The choice of solvent may need to be optimized based on the specific impurity profile.

Materials:

• Crude 2-cyano-N-(3,5-dichlorophenyl)acetamide

• Ethanol (or another suitable solvent like isopropanol or ethyl acetate/heptane mixture)

• Activated carbon (optional, for color removal)

• Filter paper

• Buchner funnel and flask

• Heating mantle or hot plate

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the recrystallization solvent (e.g., ethanol) to the flask, just enough to slurry the solid.

• Gently heat the mixture with stirring until the solid dissolves completely. Add more solvent dropwise if necessary to achieve full dissolution at the boiling point of the solvent. Avoid adding a large excess of solvent.

• (Optional) If the solution is colored, remove it from the heat, add a small amount of activated carbon, and swirl for a few minutes.

• (Optional) If carbon was added, perform a hot filtration through a fluted filter paper to remove the carbon.

• Allow the hot, clear solution to cool slowly to room temperature. Crystals should start to form.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the crystals under vacuum to remove any residual solvent.

References

• MDPI. (n.d.). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. Retrieved from [Link]

• Google Patents. (n.d.). CN1690040A - 3,5-dichloroaniline preparing process.

• TÜBİTAK Academic Journals. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, and synthetic applications of cyanoacetamides. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichloroaniline. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Base controlled rongalite-mediated reductive aldol/cyclization and dimerization of isatylidene malononitriles/cyanoacetates. Retrieved from [Link]

• Chemguide. (n.d.). hydrolysis of nitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-N-(3,5-dichlorophenyl)acetamide. Retrieved from [Link]

• PubMed. (2017). Multi-modal mechanophores based on cinnamate dimers. Retrieved from [Link]

• ResearchGate. (n.d.). Cyanoacetamide Multicomponent Reaction (I): Parallel Synthesis Of Cyanoacetamides. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). Retrieved from [Link]

• YouTube. (2024). Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in the Use of the Dimerization Strategy as a Means to Increase the Biological Potential of Natural or Synthetic Molecules. Retrieved from [Link]

• PubChem. (n.d.). 2-cyano-N-(2,4-dichloro-5-methoxyphenyl)acetamide. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• BYJU'S. (n.d.). Acidic Hydrolysis of Nitriles. Retrieved from [Link]

• PubMed. (n.d.). Revisiting dimerization of acetoacetamide leading to 4,6-dimethyl-2-pyridone-5-carboxamide. Retrieved from [Link]

• Semantic Scholar. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Retrieved from [Link]

• ACS Publications. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Retrieved from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. byjus.com [byjus.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. researchgate.net [researchgate.net]
• 7. Revisiting dimerization of acetoacetamide leading to 4,6-dimethyl-2-pyridone-5-carboxamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3,5-Dichloroaniline | C6H5Cl2N | CID 12281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-CYANO-N-(2,4-DICHLORO-5-METHOXYPHENYL) ACETAMIDE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification Strategies for Removing Unreacted 3,5-Dichloroaniline

Introduction

Welcome to the technical support center for the purification of reaction mixtures containing 3,5-dichloroaniline. As a key intermediate in the synthesis of various agrochemicals and pharmaceuticals, the purity of compounds derived from 3,5-dichloroaniline is paramount.[1] However, unreacted 3,5-dichloroaniline often persists as a challenging impurity to remove due to its physical and chemical properties. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming common purification challenges.

This center is structured to provide practical, field-proven insights into various purification strategies. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter besides unreacted 3,5-dichloroaniline?

A1: The impurity profile largely depends on the synthetic route to your target molecule and the synthesis of the starting 3,5-dichloroaniline itself. Common impurities originating from the synthesis of 3,5-dichloroaniline, which is often produced by the hydrogenation of 3,5-dichloronitrobenzene, can include other isomeric dichloroanilines (e.g., 2,4- and 3,4-dichloroaniline), residual 3,5-dichloronitrobenzene, and intermediates or by-products from the synthesis.[2] Additionally, anilines are susceptible to air oxidation, which can lead to the formation of colored polymeric byproducts, often causing a discoloration of the crude product.[3][4]

Q2: My crude product containing residual 3,5-dichloroaniline is discolored (yellow to brown). What causes this and how can I fix it?

A2: The discoloration is typically due to the formation of oxidation or degradation products of the aniline upon exposure to air and light.[2] These colored impurities can often be effectively removed by recrystallization, sometimes with the addition of activated charcoal to adsorb the colored species.[2]

Q3: How do I choose the best purification strategy for my specific reaction mixture?

A3: The optimal purification strategy depends on several factors: the physical and chemical properties of your desired product (e.g., solid vs. liquid, acidic/basic nature, stability), the properties of the unreacted 3,5-dichloroaniline, and the nature of other impurities. The decision-making process can be visualized as follows:

Caption: Decision tree for selecting a purification strategy.

Troubleshooting Guides

Issue 1: Incomplete Removal of 3,5-Dichloroaniline by Acid-Base Extraction

Possible Cause & Solution:

• Insufficient Acid: The amount of acid used may be insufficient to protonate all of the 3,5-dichloroaniline. It is crucial to use a molar excess of acid.

• Inadequate Mixing: Ensure vigorous mixing of the organic and aqueous layers to facilitate the transfer of the protonated aniline into the aqueous phase.

• pH of the Aqueous Layer: The pH of the aqueous layer should be sufficiently low to ensure complete protonation of the aniline. A pH of 1-2 is generally recommended.

• Product Basicity: If your product is also basic, it may be co-extracted into the acidic aqueous layer.[5] In such cases, alternative methods like chromatography or recrystallization should be considered.

Expert Insight: The pKa of the conjugate acid of 3,5-dichloroaniline is approximately 2.37.[1] To ensure >99% protonation and subsequent extraction into the aqueous phase, the pH of the aqueous solution should be at least two units below the pKa (i.e., pH < 0.37). While a pH of 1-2 is often sufficient, for challenging separations, a lower pH may be necessary.

Issue 2: Co-elution of 3,5-Dichloroaniline with the Product during Column Chromatography

Possible Cause & Solution:

• Inappropriate Solvent System: The polarity of the eluent may be too high, causing both the product and the aniline to move too quickly down the column. A systematic approach to solvent system selection using thin-layer chromatography (TLC) is recommended. Start with a non-polar solvent and gradually increase the polarity.

• Tailing of the Aniline Peak: The basic nature of the aniline can cause it to interact strongly with the acidic silica gel, leading to peak tailing and co-elution. Adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent can help to mitigate this issue by competing for the active sites on the silica gel.[5]

• Overloading the Column: Overloading the column with the crude mixture can lead to poor separation. As a rule of thumb, the amount of crude material should be about 1-5% of the mass of the silica gel.

Issue 3: Product "Oils Out" During Recrystallization to Remove 3,5-Dichloroaniline

Possible Cause & Solution:

• Solvent Choice: The boiling point of the recrystallization solvent may be higher than the melting point of your product or the eutectic mixture of your product and 3,5-dichloroaniline. 3,5-dichloroaniline has a melting point of 51-53 °C.[6]

• Supersaturation: The solution may be too concentrated, leading to the product and impurities precipitating out as an oil rather than forming crystals. Try using a slightly larger volume of solvent.

• Cooling Rate: Cooling the solution too quickly can also promote oiling out. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[7]

In-Depth Purification Protocols

Protocol 1: Acid-Base Extraction

This method is highly effective if your product is not acid-sensitive.[5] It leverages the basicity of the aniline to selectively move it into an aqueous phase.

Materials:

• Crude reaction mixture dissolved in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• 1 M Hydrochloric Acid (HCl).

• Saturated sodium bicarbonate solution.

• Brine (saturated NaCl solution).

• Separatory funnel.

• Anhydrous sodium sulfate or magnesium sulfate.

Procedure:

• Dissolve the crude reaction mixture in a suitable organic solvent.

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1 M HCl to the separatory funnel.

• Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The protonated 3,5-dichloroaniline hydrochloride will be in the aqueous (bottom) layer.

• Drain the aqueous layer.

• Repeat the extraction with 1 M HCl two more times to ensure complete removal of the aniline.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine to remove any residual water.

• Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the organic solvent to obtain the purified product.

Caption: Workflow for acid-base extraction.

Protocol 2: Recrystallization from an Ethanol-Water Mixture

Recrystallization is a powerful technique for purifying solid products when there is a significant difference in solubility between the product and 3,5-dichloroaniline in a given solvent system.[7]

Materials:

• Crude solid product.

• Ethanol (95% or absolute).

• Deionized water.

• Erlenmeyer flasks.

• Heating mantle or hot plate.

• Büchner funnel and filter flask.

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating.

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.[2][3]

• Slowly add hot deionized water to the hot ethanol solution until the solution becomes slightly turbid.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of a cold ethanol-water mixture.

• Dry the crystals to obtain the purified product.

Protocol 3: Purification using Scavenger Resins

Scavenger resins are functionalized polymers designed to react with and remove specific types of excess reagents or byproducts from a reaction mixture. For removing unreacted anilines, an electrophilic scavenger resin is suitable.

Expert Insight: This method is particularly useful for removing trace amounts of 3,5-dichloroaniline, especially in the context of combinatorial chemistry or high-throughput synthesis. The product should not be nucleophilic to avoid reacting with the scavenger resin.

General Procedure:

• Choose a scavenger resin with functional groups that react with primary amines (e.g., isocyanate or aldehyde functionalized resins).

• Add the scavenger resin to the crude reaction mixture (typically 2-5 equivalents relative to the amount of residual aniline).

• Stir the mixture at room temperature or with gentle heating for a few hours to overnight.

• Monitor the disappearance of the 3,5-dichloroaniline by TLC or LC-MS.

• Once the reaction is complete, filter off the resin.

• Wash the resin with a suitable solvent.

• Combine the filtrate and washings, and concentrate to obtain the purified product.

Data Summary Table

Purification Method	Advantages	Disadvantages	Best For...
Acid-Base Extraction	Fast, inexpensive, scalable.	Product must be stable to acid; not effective for acidic or basic products.	Neutral or basic, acid-stable products.
Recrystallization	Can yield very pure material; effective for removing colored impurities.	Requires a solid product; can have lower yields; finding a suitable solvent can be challenging.	Solid products with different solubility profiles than 3,5-dichloroaniline.
Column Chromatography	Highly versatile; can separate complex mixtures; applicable to a wide range of compounds.	Can be time-consuming and expensive (solvents and silica); can be difficult to scale up.	Difficult separations, removal of multiple impurities, and when high purity is essential.
Scavenger Resins	High selectivity; simple workup (filtration); can be automated.	Resins can be expensive; product must not react with the resin; may not be suitable for large-scale purification.	Removing trace amounts of aniline from non-nucleophilic products.

References

• PubChem. (n.d.). 3,5-Dichloroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2014, December 12). How do I remove aniline from the reaction mixture? Retrieved from [Link]

• Gao, Y., et al. (2014). Biodegradation and removal of 3,4-dichloroaniline by Chlorella pyrenoidosa based on liquid chromatography-electrospray ionization-mass spectrometry. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN103102276A - Method for preparing 3,5-dichloroaniline.

• Wikipedia. (n.d.). 3,5-Dichloroaniline. Retrieved from [Link]

• Google Patents. (n.d.). US4409386A - Separation of 3,4-dichloroaniline.

• ResearchGate. (n.d.). High-loading scavenger resins for combinatorial chemistry. Retrieved from [Link]

• MDPI. (2023). A Sustained-Release Material for Removing Aniline from Groundwater Based on Waste Foamed Polystyrene as the Encapsulating Matrix. Retrieved from [Link]

• AERU. (n.d.). 3,5-dichloroaniline (Ref: RP32596). University of Hertfordshire. Retrieved from [Link]

• Sciencemadness Discussion Board. (2005, January 11). aniline impurities. Retrieved from [Link]

• Sunresin. (n.d.). Removal of aniline substances. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Aniline. Centers for Disease Control and Prevention. Retrieved from [Link]

• ResearchGate. (2013, January 29). How to remove aniline from reaction mixture. Retrieved from [Link]

• Leather Repair Company. (2023, November 3). How To Clean Aniline and Semi Aniline Leather [Video]. YouTube. Retrieved from [Link]

Sources

• 1. 3,5-Dichloroaniline | 626-43-7 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - aniline impurities - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. 3,5-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Navigating the Anticancer Potential of 2-Cyano-N-(3,5-dichlorophenyl)acetamide Derivatives: A Comparative Analysis

For Immediate Release: A Comprehensive Guide for Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research. Within this landscape, small molecules containing the cyanoacetamide scaffold have emerged as a promising class of compounds, demonstrating a wide range of biological activities. This guide provides a comparative analysis of the potential anticancer activity of 2-cyano-N-(3,5-dichlorophenyl)acetamide and its derivatives. While direct experimental data for this specific compound is limited in publicly available literature, this analysis will draw upon data from structurally related analogs to provide insights into its potential efficacy, mechanism of action, and structure-activity relationships.

The 2-Cyanoacetamide Scaffold: A Privileged Structure in Cancer Research

The 2-cyanoacetamide moiety is a versatile pharmacophore, with its derivatives exhibiting a spectrum of pharmacological effects, including antimicrobial, anticonvulsant, and notably, anticancer properties. The presence of the cyano and amide groups allows for diverse chemical modifications, enabling the fine-tuning of their biological activity. The core structure's ability to participate in various biological interactions makes it a fertile ground for the development of targeted cancer therapies.

Synthesis of 2-Cyano-N-(3,5-dichlorophenyl)acetamide

The synthesis of the title compound, 2-cyano-N-(3,5-dichlorophenyl)acetamide (CAS 63035-00-7), can be achieved through a straightforward and well-established chemical reaction. The primary method involves the condensation of 3,5-dichloroaniline with a cyanoacetic acid derivative, such as ethyl cyanoacetate. This reaction typically proceeds under reflux conditions and may be catalyzed by a weak base.

A plausible synthetic route is outlined below:

Figure 1: Plausible synthetic scheme for 2-cyano-N-(3,5-dichlorophenyl)acetamide.

This synthetic approach is adaptable and allows for the generation of a library of derivatives by utilizing various substituted anilines and cyanoacetic acid esters, facilitating the exploration of structure-activity relationships.

Comparative Anticancer Activity: Insights from Analogs

In the absence of direct cytotoxic data for 2-cyano-N-(3,5-dichlorophenyl)acetamide, we can infer its potential activity by examining structurally similar compounds. The dichlorophenyl moiety is a common feature in many biologically active molecules, and its substitution pattern significantly influences efficacy.

Dichlorophenyl Analogs

Studies on dichlorophenylacrylonitriles have demonstrated potent and selective cytotoxicity against breast cancer cell lines. For instance, (Z)-2-(3,4-dichlorophenyl)-3-(1H-pyrrol-2-yl)acrylonitrile and (Z)-2-(3,4-dichlorophenyl)-3-(4-nitrophenyl)acrylonitrile exhibited significant growth inhibition against the MCF-7 breast cancer cell line.[1] This suggests that the dichlorophenyl group can contribute significantly to the anticancer profile of a molecule. The 3,5-dichloro substitution pattern on our target compound may offer a unique electronic and steric profile that could translate to potent and selective anticancer activity.

N-Aryl-2-cyanoacetamide Derivatives

Various N-aryl-2-cyanoacetamide derivatives have been synthesized and evaluated for their anticancer properties. For example, a series of N-(4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl) cyanoacetamide derivatives displayed broad-spectrum anticancer activity against a panel of human cancer cell lines, including breast, liver, colon, prostate, and cervix cancer cells.[2] The most potent compounds in this series were found to induce apoptosis and inhibit metastasis and angiogenesis.[2]

Another study on 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives also reported cytotoxicity against a panel of 60 cancer cell lines.[3] These findings underscore the potential of the N-aryl-2-cyanoacetamide scaffold as a template for the design of novel anticancer agents.

Potential Mechanisms of Action

Based on the mechanisms elucidated for related compounds, 2-cyano-N-(3,5-dichlorophenyl)acetamide derivatives could exert their anticancer effects through several pathways:

• Induction of Apoptosis: Many cyanoacetamide derivatives have been shown to induce programmed cell death in cancer cells. This is often mediated through the upregulation of pro-apoptotic proteins like caspases-3 and -9.[2]

• Cell Cycle Arrest: These compounds can also halt the proliferation of cancer cells by arresting the cell cycle at various phases, such as G0/G1 or G2/M.[4]

• Inhibition of Kinases: Some cyanoacetamide derivatives have been identified as inhibitors of key signaling kinases involved in cancer progression, such as Epidermal Growth Factor Receptor (EGFR).[5]

• Anti-Angiogenic and Anti-Metastatic Effects: Inhibition of new blood vessel formation (angiogenesis) and the spread of cancer cells (metastasis) are other potential mechanisms, possibly through the downregulation of factors like HIF-1alpha and VEGF.[2]

Figure 2: Potential mechanisms of anticancer action for 2-cyano-N-(3,5-dichlorophenyl)acetamide derivatives.

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-cyanoacetamide derivatives is highly dependent on the nature of the substituents. Key SAR observations from related series include:

• The N-Aryl Substituent: The nature and substitution pattern of the aryl group attached to the amide nitrogen are critical for activity. Electron-withdrawing groups, such as the two chlorine atoms in the 3,5-positions, can significantly influence the electronic properties and binding interactions of the molecule with its biological target. The specific positioning of these halogens can also impact metabolic stability and pharmacokinetic properties.

• Modifications at the α-Carbon: The carbon atom between the cyano and carbonyl groups is often a site for further chemical modification. Introducing different substituents at this position can lead to derivatives with altered potency and selectivity.[6]

Experimental Protocols for Evaluation

To empirically determine the anticancer activity of 2-cyano-N-(3,5-dichlorophenyl)acetamide and its derivatives, a series of in vitro and in vivo assays are necessary.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a fundamental first step to assess the growth inhibitory effects of the compounds on various cancer cell lines.

Protocol:

• Cell Culture: Plate cancer cells (e.g., MCF-7, PC3, HepG2) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (typically ranging from 0.1 to 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay helps to quantify the extent of apoptosis induced by the compounds.

Protocol:

• Cell Treatment: Treat cancer cells with the test compounds at their IC50 concentrations for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the effect of the compounds on cell cycle progression.

Protocol:

• Cell Treatment: Treat cancer cells with the test compounds at their IC50 concentrations for a specified time.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Wash the fixed cells and stain them with a solution containing PI and RNase.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Sources

• 1. Dichlorophenylacrylonitriles as AhR Ligands That Display Selective Breast Cancer Cytotoxicity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ajrconline.org [ajrconline.org]
• 6. Synthesis and anticancer activity of 2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)-N-arylacetamides | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]